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Compound of Interest

3-(1-
Methoxycyclobutyl)benzaldehyde

Cat. No.: B13509289

Compound Name:

In the landscape of modern drug discovery and materials science, the design of novel
molecular scaffolds is paramount. 3-(1-Methoxycyclobutyl)benzaldehyde represents a
unique structural motif, combining the versatile reactivity of an aromatic aldehyde with the
conformational rigidity and three-dimensional character of a substituted cyclobutane ring. While
not extensively documented in current literature, its structure suggests significant potential as a
key intermediate for the synthesis of complex molecules. The benzaldehyde functional group is
a cornerstone in organic synthesis, participating in a vast array of carbon-carbon bond-forming
reactions. Simultaneously, the cyclobutane moiety is increasingly recognized for its role in
creating drug candidates with improved metabolic stability and binding affinity.

This technical guide provides a comprehensive analysis of the molecular structure of 3-(1-
Methoxycyclobutyl)benzaldehyde. In the absence of established synthetic routes, we
present a robust, proposed synthesis based on fundamental organometallic and etherification
principles. Furthermore, we offer a detailed, predictive analysis of its physicochemical
properties and spectroscopic signature, providing researchers with the foundational knowledge
required to synthesize, identify, and utilize this promising compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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